N'-(3-fluorobenzoyl)-2-methyl-3-furohydrazide

• IUPAC Name: N'-(3-fluorobenzoyl)-2-methylfuran-3-carbohydrazide
• InChI: InChI=1S/C13H11FN2O3/c1-8-11(5-6-19-8)13(18)16-15-12(17)9-3-2-4-10(14)7-9/h2-7H,1H3,(H,15,17)(H,16,18)
• InChI Key: WLCCQLIBARAODM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CO1)C(=O)NNC(=O)C2=CC(=CC=C2)F
• Molecular Formula: C13H11FN2O3
• Molecular Weight: 262.24 g/mol

Description

N-(3-fluorobenzoyl)-2-methyl-3-furohydrazide, also known as FBFH, is a novel chemical compound that has gained attention in the field of scientific research due to its potential applications in various areas.

Mechanism of Action

N'-(3-fluorobenzoyl)-2-methyl-3-furohydrazide exerts its effects through various mechanisms, including inhibition of the NF-κB signaling pathway, activation of the AMPK signaling pathway, and modulation of the expression of various genes involved in cell growth and survival.
Biochemical and physiological effects:
N'-(3-fluorobenzoyl)-2-methyl-3-furohydrazide has been shown to have a range of biochemical and physiological effects, including anti-cancer, neuroprotective, and anti-inflammatory effects. It has also been shown to have antioxidant properties and to modulate the expression of various genes involved in cell growth and survival.

Advantages and Limitations for Lab Experiments

N'-(3-fluorobenzoyl)-2-methyl-3-furohydrazide has several advantages for use in lab experiments, including its high yield synthesis method and its potential for use in various scientific research applications. However, its limitations include its limited solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for research on N'-(3-fluorobenzoyl)-2-methyl-3-furohydrazide, including the development of more efficient synthesis methods, the optimization of its therapeutic potential in various disease models, and the identification of its molecular targets and mechanisms of action. Additionally, further studies are needed to determine the safety and toxicity of N'-(3-fluorobenzoyl)-2-methyl-3-furohydrazide at different concentrations and to investigate its potential for use in clinical settings.
In conclusion, N'-(3-fluorobenzoyl)-2-methyl-3-furohydrazide is a novel chemical compound that has shown potential for use in various scientific research applications. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research on N'-(3-fluorobenzoyl)-2-methyl-3-furohydrazide is needed to fully understand its therapeutic potential and to determine its safety and toxicity.

Synthesis Methods

N'-(3-fluorobenzoyl)-2-methyl-3-furohydrazide can be synthesized through a multi-step process involving the reaction of 3-fluorobenzoyl chloride with 2-methyl-3-furoic acid hydrazide in the presence of a base such as triethylamine. The resulting product is then purified through recrystallization to obtain N'-(3-fluorobenzoyl)-2-methyl-3-furohydrazide in a high yield.

Scientific Research Applications

N'-(3-fluorobenzoyl)-2-methyl-3-furohydrazide has shown potential for use in various scientific research applications, including cancer treatment, neuroprotection, and anti-inflammatory therapy. In cancer treatment, N'-(3-fluorobenzoyl)-2-methyl-3-furohydrazide has been shown to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest. In neuroprotection, N'-(3-fluorobenzoyl)-2-methyl-3-furohydrazide has been shown to protect neurons from oxidative stress and reduce inflammation in the brain. In anti-inflammatory therapy, N'-(3-fluorobenzoyl)-2-methyl-3-furohydrazide has been shown to reduce inflammation in animal models of inflammatory diseases.